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Compound of Interest

Compound Name: 2-Fluoro-3-isopropoxybenzoic acid

Cat. No.: B3027593

In the landscape of pharmaceutical development, the incorporation of fluorine into molecular
scaffolds is a widely adopted strategy to enhance the metabolic stability, bioavailability, and
binding affinity of drug candidates.[1][2] 2-Fluoro-3-nitrobenzoic acid (CAS No. 317-46-4)
stands out as a pivotal intermediate, primarily due to the strategic placement of its fluoro and
nitro functional groups.[3] This specific arrangement provides the necessary electronic and
geometric properties for its application in the synthesis of complex active pharmaceutical
ingredients (APIs).[3][4] Notably, it is a cornerstone in the production of Dabrafenib, a life-
saving medication for patients with BRAF-mutant cancers.[3]

Physicochemical Properties

A thorough understanding of the physical and chemical characteristics of 2-Fluoro-3-
nitrobenzoic acid is fundamental for its effective application in synthesis.
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Property Value

CAS Number 317-46-4
Molecular Formula C7H4FNO4
Molecular Weight 185.11 g/mol
Boiling Point 404.6°C
Density 1.52 g/cm3
Flash Point 198.5°C
Refractive Index 1.588

Data sourced from[4][5].

The thermal stability, as indicated by its high boiling and flash points, is a crucial attribute for its
utility in various industrial chemical reactions.[4]

Synthesis Methodology: A Strategic Approach

The synthesis of 2-Fluoro-3-nitrobenzoic acid requires a carefully designed route to ensure
high purity and yield, which are critical for its use in pharmaceutical manufacturing.[4] A novel
and efficient synthesis pathway starts from o-methylphenol and proceeds through several key
steps.[6]

Experimental Protocol: Synthesis of 2-Fluoro-3-
nitrobenzoic Acid

This protocol outlines a synthetic route to 2-Fluoro-3-nitrobenzoic acid.[6]
Step 1: Nitration of o-Methylphenol

» Objective: To selectively introduce a nitro group to generate the key intermediate, 2-methyl-
6-nitrophenol.

e Procedure: o-Methylphenol is subjected to a nitration reaction. The specific nitrating agent
and reaction conditions are chosen to favor the desired regioselectivity.
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Step 2: Hydroxyl Chlorination

o Objective: To convert the hydroxyl group of 2-methyl-6-nitrophenol to a chlorine atom,
yielding 2-chloro-3-nitrotoluene.

e Procedure: The phenolic hydroxyl group is replaced with chlorine, typically using a
chlorinating agent like thionyl chloride or phosphorus oxychloride.

Step 3: Fluorination
o Objective: To substitute the chlorine atom with fluorine to produce 2-fluoro-3-nitrotoluene.

e Procedure: A nucleophilic aromatic substitution (SNAr) reaction is performed using a fluoride
source, such as potassium fluoride, often in the presence of a phase-transfer catalyst to
enhance reactivity.

Step 4: Oxidation

o Objective: To oxidize the methyl group of 2-fluoro-3-nitrotoluene to a carboxylic acid, yielding
the final product, 2-fluoro-3-nitrobenzoic acid.

o Procedure: The methyl group is oxidized using a strong oxidizing agent, such as potassium
permanganate or chromic acid. The reaction is typically carried out under controlled
temperature and pH to maximize the yield and purity of the final product.
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Caption: Synthetic pathway for 2-Fluoro-3-nitrobenzoic acid.

Applications in Drug Discovery and Organic
Synthesis

The primary application of 2-Fluoro-3-nitrobenzoic acid is as a versatile intermediate in organic
synthesis, particularly in the pharmaceutical industry.[4]
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Key Intermediate for Active Pharmaceutical Ingredients
(APIs)

The unique structure of 2-Fluoro-3-nitrobenzoic acid, with its reactive fluorine atom and nitro
group, makes it an ideal precursor for the synthesis of complex APIs.[4] The fluorine atom
enhances the molecule's reactivity and selectivity in subsequent reactions.[4] Its high purity
(299.0% by HPLC) is a critical requirement for its use in pharmaceutical manufacturing,

ensuring it meets stringent quality standards.[4]

Role in Medicinal Chemistry Research and Development

In medicinal chemistry, the regiochemistry of 2-Fluoro-3-nitrobenzoic acid allows for diverse
synthetic transformations.[3] Researchers can perform nucleophilic aromatic substitution on the
fluorine atom or reduce the nitro group to an amine, opening up pathways to a wide array of
bioactive molecules.[3] This versatility makes it a valuable tool in the development of novel

therapeutics.[4]
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Caption: Role of 2-Fluoro-3-nitrobenzoic acid in synthesis.

Safety and Handling

Proper handling and storage of 2-Fluoro-3-nitrobenzoic acid are essential to ensure laboratory
safety.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection to prevent skin and eye contact.[7]

o Ventilation: Use only outdoors or in a well-ventilated area. Avoid breathing dust, fumes, gas,
mist, vapors, or spray.[7]

o First Aid Measures:

o Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing. Call a poison center or doctor if you feel unwell.[7]

o Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, seek
medical advice.[7]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice.[7]

o Storage: Store in a well-ventilated place. Keep the container tightly closed and store locked
up.[7]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[7]

Future Outlook

The applications of 2-Fluoro-3-nitrobenzoic acid are expected to grow as research uncovers
new synthetic uses.[4] Its potential role in emerging fields like continuous flow chemistry could
lead to more efficient and sustainable production methods.[4] Innovations in reaction
conditions, such as high-temperature or high-pressure processes, may further unlock its
synthetic potential, paving the way for the discovery of novel chemical entities.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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